Cas no 1396708-98-7 (1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 2-(2,5-dioxopyrrolidin-1-yl)acetate)

• Product Name: 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 2-(2,5-dioxopyrrolidin-1-yl)acetate
• CAS No: 1396708-98-7
• MF: C₁₇H₁₇N₃O₅S
• MW: 375.39898276329
• CID: 5400913
• Update Time: 2025-06-10

1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 2-(2,5-dioxopyrrolidin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• [1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl] 2-(2,5-dioxopyrrolidin-1-yl)acetate
• 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 2-(2,5-dioxopyrrolidin-1-yl)acetate

• Inchi： 1S/C17H17N3O5S/c1-24-11-3-2-4-12-16(11)18-17(26-12)19-7-10(8-19)25-15(23)9-20-13(21)5-6-14(20)22/h2-4,10H,5-9H2,1H3
• InChI Key： AJXLQTLLYGPYRS-UHFFFAOYSA-N
• SMILES： C(OC1CN(C2=NC3=C(OC)C=CC=C3S2)C1)(=O)CN1C(=O)CCC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 2-(2,5-dioxopyrrolidin-1-yl)acetate

Research Brief on 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 2-(2,5-dioxopyrrolidin-1-yl)acetate (CAS: 1396708-98-7)

The compound 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 2-(2,5-dioxopyrrolidin-1-yl)acetate (CAS: 1396708-98-7) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzothiazole and azetidine scaffold, has garnered attention due to its potential applications in targeted drug delivery and covalent inhibition strategies. Recent studies have focused on its mechanism of action, particularly its ability to act as a prodrug or a covalent modifier of biological targets.

One of the key features of this compound is the presence of a 2,5-dioxopyrrolidin-1-yl acetate moiety, which enables it to function as a reactive electrophile. This property allows it to form covalent bonds with nucleophilic residues (e.g., cysteine) in target proteins, making it a valuable tool for irreversible inhibition or protein labeling. Researchers have explored its utility in the development of proteolysis-targeting chimeras (PROTACs) and other bifunctional molecules, where the covalent binding capability enhances target engagement and selectivity.

Recent publications highlight the synthesis and optimization of derivatives based on this scaffold. For instance, a 2023 study in the Journal of Medicinal Chemistry demonstrated that modifications to the 4-methoxybenzothiazole ring could fine-tune the compound's reactivity and pharmacokinetic properties. The study reported improved cellular permeability and reduced off-target effects, suggesting its potential for in vivo applications. Additionally, the compound's stability under physiological conditions was evaluated, with promising results indicating its suitability for further preclinical development.

Another area of investigation involves the use of this molecule in antibody-drug conjugates (ADCs). Its ability to undergo controlled release upon enzymatic cleavage or environmental triggers (e.g., pH changes) has been explored in cancer therapeutics. Preliminary data from in vitro assays show potent cytotoxicity against tumor cell lines when conjugated to monoclonal antibodies, with minimal toxicity to healthy cells. These findings underscore its versatility as a linker-payload system in ADC design.

Despite these advances, challenges remain, including optimizing the balance between covalent binding efficiency and metabolic stability. Future research directions may include structural-activity relationship (SAR) studies to further refine the scaffold, as well as in vivo efficacy and safety assessments. The compound's potential extends beyond oncology, with exploratory work in neurodegenerative diseases and infectious diseases highlighting its broad applicability.

In conclusion, 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 2-(2,5-dioxopyrrolidin-1-yl)acetate represents a multifaceted tool in drug discovery. Its unique chemical properties and modular design make it a compelling subject for ongoing research, with implications for both small-molecule therapeutics and bioconjugation strategies. Continued innovation in this area is expected to yield novel therapeutic agents with enhanced precision and efficacy.